Cas no 5537-71-3 (3-(1-Cyanoethyl)benzoic acid)

• Product Name: 3-(1-Cyanoethyl)benzoic acid
• CAS No: 5537-71-3
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD00002520
• CID: 45992
• PubChem ID: 24852594
• Update Time: 2025-04-18

3-(1-Cyanoethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-Cyanoethyl)benzoic acid
• 3-(1-Cyanoethyl)-benzoic acid
• Cyano Ethyl benzoic acid
• 3-(1-Cyanoethyl)benzoophenone
• m-(1-Cyanoethyl)benzoic acid
• 3-(1-Cyanoethyl) Benzoic Acid
• DF2107Y
• Q-200325
• KETOPROFEN IMPURITY G [EP IMPURITY]
• 3-[(1RS)-1-Cyanoethyl]benzoic Acid; Ketoprofen Imp. G (EP); Ketoprofen Impurity G
• 3PN2M0G40N
• EINECS 226-897-0
• 3-(1-Cyanoethyl)benzoic acid, 98%
• EC 226-897-0
• 3-(1-Cyanethyl)benzoesaeure
• 3-[(1RS)-1-Cyanoethyl]benzoic Acid
• alpha-(m-carboxyphenyl)propionitrile
• (+/-)-3-(1-CYANOETHYL)BENZOIC ACID
• 3-(1-Cyanethyl)benzoic acid
• 3-(1-Cyano-ethyl)-benzoic acid
• NSC 113992
• SCHEMBL687298
• 2-(3-carboxyphenyl)propanenitrile
• CHEBI:85131
• FS-3013
• NSC-113992
• meta-(1-cyanoethyl)benzoic acid
• MFCD00002520
• 5537-71-3
• AC-8142
• 2-(3-carboxyphenyl)propiononitrile
• 3-(l-cyanoethyl)benzoic acid
• Benzoic acid, 3-(1-cyanoethyl)-
• AM20060671
• DF-2107Y
• C2730
• HY-Y1416
• FT-0613489
• DTXSID60863557
• CS-0017851
• 2-(3-carboxyphenyl)propionitrile
• NS00004004
• Q27158347
• SY021501
• VMA73008
• 3-((1RS)-1-CYANOETHYL)BENZOIC ACID
• AKOS015889641
• acide 3-(1-cyanoethyl)benzoique
• AC-16249
• UNII-3PN2M0G40N
• NSC113992
• m-(1-Cyanoethyl)benzoicacid
• KETOPROFEN IMPURITY G (EP IMPURITY)
• DB-021560

• MDL： MFCD00002520
• Inchi： 1S/C10H9NO2/c1-7(6-11)8-3-2-4-9(5-8)10(12)13/h2-5,7H,1H3,(H,12,13)
• InChI Key： IRYIYPWRXROPSX-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C(C#N)C)=O

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 175.063329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 61.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.2±0.1 g/cm3
• Melting Point: 145-148 °C (lit.)
• Boiling Point: 355.8℃ at 760 mmHg
• Flash Point: 169.0±23.2 °C
• Refractive Index: 1.563
• PSA: 61.09000
• LogP: 1.84098
• Solubility: Not determined

3-(1-Cyanoethyl)benzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302-H317-H318
• Warning Statement： P280-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41-43
• Safety Instruction： S26-S36/37/39-S36/37/38
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R22; R41; R43
• Safety Term：S26;S36/37/38